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Compound Focus: Sanggenon C

CAS No.: 80651-76-9

Cat. No.: S542400

Property Details

Molecular CaoH36012 [1] [2] [3]

Formula

Molecular 708.71 g/mol [1] [2] [3]

Weight

General Poorly soluble in aqueous buffers across a wide pH range; highly lipophilic [4].

Solubility

pH-Dependent Slight increase in solubility at neutral pH, but remains low overall. Solubility is

Solubility higher for the isolated compound compared to when it is in a crude plant extract
[4].

Reported DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone [2] [5].

Solvents

Solubility in ~100 mg/mL (141.10 mM). Solution preparation may require sonication [5].

DMSO

Troubleshooting Common Solubility Issues
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Here are specific problems you might encounter and evidence-based steps to resolve them.

Problem 1: Low or Failed Solubility in Aqueous Buffers

¢ Issue: Sanggenon C does not dissolve, or precipitates out, when added to cell culture media or
physiological buffers.

e Explanation & Solution: This is expected behavior. Sanggenon C is a large, complex molecule
(MW > 700 Da) with 8 hydrogen bond donors and 12 acceptors, which classifies it as beyond the
"Rule of Five" and predicts poor aqueous solubility [4]. Its logP value indicates high lipophilicity,
further confirming this characteristic [4].

o Standard Protocol: First, prepare a concentrated stock solution in a pure organic solvent like
DMSO, and then dilute it into your aqueous buffer system. The final DMSO concentration
should be compatible with your experimental model (typically <0.5-1% for cell cultures) [1] [5].

o Advanced Solution: For in vivo studies, a stable working solution can be prepared by diluting
the DMSO stock into an agueous solution of 20% SBE-3-CD in saline [5].

Problem 2: Variability in Solubility Between Batches or
Formulations

e Issue: Solubility characteristics differ when using purified Sanggenon C versus a crude root bark
extract containing Sanggenon C.

e Explanation & Solution: Recent research has identified "pharmacokinetic synergy" in natural
extracts. Co-existing compounds in a crude extract can significantly alter the solubility of the primary
active ingredient.

o Critical Consideration: For consistent and reproducible results, especially in pulmonary drug
delivery research, using the isolated Sanggenon C compound is recommended over the
parent extract, as the isolated form has been shown to have more favorable and consistent
solubility properties [4].

Problem 3: Overcoming Insolubility for Broader Application

¢ Issue: The poor solubility of Sanggenon C limits its use in synthesis or formulation development.
e Explanation & Solution: This is a common challenge in organic chemistry with insoluble

compounds.
o Alternative Method: Consider solvent-free synthetic or processing techniques. A
prominent example is high-temperature ball milling, which has been successfully used to
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conduct cross-coupling reactions with other insoluble aryl halides that fail in solution-based
reactions [6]. This mechanical method can bypass solubility limitations entirely.

Experimental Workflow for Solubility Management

The following diagram outlines a logical workflow to manage Sanggenon C solubility in your experiments.

(Start: Plan Experiment with Sanggenon (D
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Key Takeaways for Researchers

¢ Primary Solvent is DMSO: DMSO is the most practical and effective solvent for creating
concentrated stock solutions of Sanggenon C [2] [5].

e Aqueous Solubility is Inherently Low: Its large molecular size and lipophilicity fundamentally limit
its solubility in water [4]. The strategies above are designed to work around this property.

e Purity is Key for Consistency: Using the isolated compound, rather than a complex extract,
provides more reliable and reproducible solubility data for drug development purposes [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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